3-[(2-Methoxyethoxy)methoxy]benzaldehyde

• IUPAC Name: 3-(2-methoxyethoxymethoxy)benzaldehyde
• InChI: InChI=1S/C11H14O4/c1-13-5-6-14-9-15-11-4-2-3-10(7-11)8-12/h2-4,7-8H,5-6,9H2,1H3
• InChI Key: VBUZAHLUWZTYIQ-UHFFFAOYSA-N
• Canonical SMILES: COCCOCOC1=CC=CC(=C1)C=O
• Molecular Formula: C11H14O4
• DSSTOX Substance ID: DTXSID20578014
• Molecular Weight: 210.23 g/mol
• CAS No.: 139461-72-6

Description

3-[(2-Methoxyethoxy)methoxy]benzaldehyde, also known as this compound, is a useful research compound. Its molecular formula is C11H14O4 and its molecular weight is 210.23 g/mol. The purity is usually 95%.
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Scientific Research Applications

Kinetics and Mechanism Studies

• Oxidation Mechanisms: Methoxy benzaldehydes, including variants of 3-[(2-Methoxyethoxy)methoxy]benzaldehyde, have been studied for their oxidation by benzimidazolium fluorochromate in aqueous acetic acid, leading to the formation of carboxylic acids. These studies provide insights into the reaction kinetics and mechanisms (Malik, Asghar, & Mansoor, 2016).

Enzyme Catalysis and Asymmetric Synthesis

• Enzyme-Catalyzed Reactions: Research on benzaldehyde lyase highlights its role in the enantioselective synthesis of benzoin derivatives, indicating potential applications in asymmetric synthesis processes (Kühl, Zehentgruber, Pohl, Müller, & Lütz, 2007).

Crystallography and Molecular Structure

• Crystal Structure Analysis: Studies on 2-methoxy-benzaldehyde have focused on its crystal structure and intra- and intermolecular interactions. This research contributes to understanding the dimerization and molecular behavior in solid and liquid states (Ribeiro-Claro, Drew, & Félix, 2002).

Synthesis and Chemical Reactions

• Synthetic Applications: The compound has been used in the synthesis of complex molecules like amorfrutins, highlighting its versatility in synthetic chemistry (Brandes, Hoenke, Türk, Weber, Deigner, Al-Harrasi, & Csuk, 2020).
• One-Pot Synthesis Methods: Research has also been conducted on solvent-free, one-pot synthesis methods using methoxy-substituted benzaldehydes, demonstrating environmentally friendly approaches in chemical synthesis (Bandgar, Uppalla, & Kurule, 1999).

Safety and Hazards

This compound is classified as Acute Tox. 1 Dermal, Eye Irrit. 2, Skin Irrit. 2, and Skin Sens. 1. It is recommended to avoid breathing its mist, gas, or vapors and to avoid contact with skin and eyes. Use of personal protective equipment is advised.

Synthesis routes and methods

Procedure details

The hydroxyl group of 3-hydroxybenzaldehyde (1.5 g) was protected by use of 2-methoxyethoxymethyl chloride (1.4 g) in accordance with (production process 1), to thereby produce 3-methoxyethoxymethoxybenzaldehyde (2.0 g, yield: 76%). The thus-produced 3-methoxyethoxymethoxybenzaldehyde (1.9 g) and 3,4-dimethoxybenzyl cyanide (1.6 g) were subjected to condensation in accordance with process A of (production process 2), to thereby yield a methoxyethoxymethoxy form (hereinafter will be referred to as an “MEM form”) of the target product. Subsequently, the protective group was removed from the MEM form in accordance with (production process 3), to thereby produce the target product (1.2 g, yield: 48%).